![molecular formula C15H20BrNO3 B267874 6-bromo-N-cyclohexyl-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide](/img/structure/B267874.png)
6-bromo-N-cyclohexyl-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-bromo-N-cyclohexyl-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide, also known as Br-MCH, is a novel synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound belongs to the class of cyclohexanone derivatives and has shown promising results in various scientific research studies.
Mechanism of Action
6-bromo-N-cyclohexyl-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide acts on the kappa opioid receptor, which is involved in pain regulation and addiction. It has been found to be a selective kappa opioid receptor agonist, which means that it activates this receptor specifically without affecting other opioid receptors. By activating the kappa opioid receptor, this compound produces analgesic and anticonvulsant effects, as well as reducing inflammation and addiction.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects. It has been found to reduce pain sensitivity in animal models of neuropathic pain, as well as reducing inflammation in models of inflammatory pain. In addition, this compound has been found to reduce seizure activity in animal models of epilepsy. This compound has also been shown to reduce drug-seeking behavior in animal models of addiction.
Advantages and Limitations for Lab Experiments
6-bromo-N-cyclohexyl-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has several advantages for use in lab experiments. It is a highly selective kappa opioid receptor agonist, which means that it can be used to specifically target this receptor without affecting other opioid receptors. In addition, this compound has been shown to have low toxicity, making it a safe compound for use in animal studies. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on 6-bromo-N-cyclohexyl-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide. One area of interest is the development of more potent and selective analogs of this compound. Another area of research is the investigation of this compound's potential use in treating addiction, specifically opioid addiction. In addition, further studies are needed to understand the mechanisms of action of this compound and its potential side effects. Finally, there is potential for the development of this compound as a therapeutic agent for other conditions, such as epilepsy and inflammatory diseases.
Conclusion
In conclusion, this compound is a novel synthetic compound that has shown promising results in various scientific research studies. It has been found to have analgesic, anti-inflammatory, and anticonvulsant properties, as well as reducing drug-seeking behavior in animal models of addiction. This compound's selective activation of the kappa opioid receptor makes it an attractive compound for use in lab experiments, although its poor solubility in water can be a limitation. Further research is needed to fully understand the potential therapeutic applications of this compound and its mechanisms of action.
Synthesis Methods
The synthesis of 6-bromo-N-cyclohexyl-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide involves the reaction of 6-bromo-3,5-dioxocyclohexanecarboxylic acid with cyclohexylamine, followed by reduction with sodium borohydride. The resulting compound is then treated with trifluoroacetic acid to obtain this compound in high yield and purity. This method has been optimized to produce this compound on a large scale, making it accessible for scientific research.
Scientific Research Applications
6-bromo-N-cyclohexyl-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anticonvulsant properties. In addition, this compound has been found to be effective in treating neuropathic pain, a condition that is often resistant to traditional pain medications. This compound has also been studied for its potential use in treating addiction, specifically opioid addiction, by targeting the kappa opioid receptor.
properties
Molecular Formula |
C15H20BrNO3 |
---|---|
Molecular Weight |
342.23 g/mol |
IUPAC Name |
2-bromo-N-cyclohexyl-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxamide |
InChI |
InChI=1S/C15H20BrNO3/c16-12-8-6-9-11(15(19)20-13(9)12)10(8)14(18)17-7-4-2-1-3-5-7/h7-13H,1-6H2,(H,17,18) |
InChI Key |
QLBNPROECXKSMD-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)NC(=O)C2C3CC4C2C(=O)OC4C3Br |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2C3CC4C2C(=O)OC4C3Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.